Cas no 477866-50-5 (N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline)

• Product Name: N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline
• CAS No: 477866-50-5
• MF: C₁₉H₁₇ClN₄S
• MW: 368.883081197739
• CID: 5694292
• PubChem ID: 6404715
• Update Time: 2023-10-31

N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 477866-50-5
• HMS575N16
• N-{2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]vinyl}-4-chloroaniline
• 1L-392S
• AKOS005082916
• (E)-N-(2-(3-(benzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-chloroaniline
• N-[(E)-2-(3-benzylsulfanyl-6-methyl-1,2,4-triazin-5-yl)ethenyl]-4-chloroaniline
• N-[(E)-2-[3-(benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline
• N-(2-(3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)-4-chloroaniline
• N-(2-[3-(BENZYLSULFANYL)-6-METHYL-1,2,4-TRIAZIN-5-YL]VINYL)-N-(4-CHLOROPHENYL)AMINE
• N-(2-[3-(BENZYLSULFANYL)-6-METHYL-1,2,4-TRIAZIN-5-YL]VINYL)-4-CHLOROANILINE
• Benzenamine, 4-chloro-N-[2-[6-methyl-3-[(phenylmethyl)thio]-1,2,4-triazin-5-yl]ethenyl]-
• N-[(E)-2-[3-(Benzylsulfanyl)-6-methyl-1,2,4-triazin-5-yl]ethenyl]-4-chloroaniline

• Inchi： 1S/C19H17ClN4S/c1-14-18(11-12-21-17-9-7-16(20)8-10-17)22-19(24-23-14)25-13-15-5-3-2-4-6-15/h2-12,21H,13H2,1H3/b12-11+
• InChI Key： YUEJPHHBWTVRPU-VAWYXSNFSA-N
• SMILES： ClC1C=CC(=CC=1)N/C=C/C1C(C)=NN=C(N=1)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.0862454g/mol
• Monoisotopic Mass: 368.0862454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76Ų